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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-4-methyl-2-nitroaniline,
a halogenated nitroaniline derivative. The document details its chemical identity, synthesis, and
potential applications, with a focus on its role as a chemical intermediate. Due to the specificity
of this isomer, this guide distinguishes its properties from those of related compounds to ensure
clarity for research and development purposes.

Chemical Identity and Properties

5-Chloro-4-methyl-2-nitroaniline is an aromatic amine with the Chemical Abstracts Service
(CAS) number 7149-80-6. Its unique substitution pattern, featuring a chloro, a methyl, and a
nitro group on the aniline ring, results in a distinct electronic and steric environment that
dictates its reactivity and potential applications as a chemical intermediate.

Synonyms and Identifiers

To aid in database searches and material acquisition, a comprehensive list of synonyms and
identifiers for 5-Chloro-4-methyl-2-nitroaniline is provided below.
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Identifier Type Value

IUPAC Name 5-Chloro-4-methyl-2-nitroaniline
CAS Number 7149-80-6[1][2][3][4]

Molecular Formula C7H7CIN202[1][2][3]

Molecular Weight 186.60 g/mol [1]

MDL Number MFCDO00034066[3]

Synthesis of 5-Chloro-4-methyl-2-nitroaniline

The primary synthetic route to 5-Chloro-4-methyl-2-nitroaniline involves the hydrolysis of its
acetylated precursor, N-(5-chloro-4-methyl-2-nitrophenyl)acetamide.

Experimental Protocol

This protocol details the laboratory-scale synthesis of 5-Chloro-4-methyl-2-nitroaniline.

Materials:

N-(2-nitro-4-methyl-5-chlorophenyl)acetamide

Sodium ethoxide

Ethanol

Water

Isopropanol

n-Hexane

Procedure:

e Preparation of Sodium Ethoxide Solution: Dissolve 8.27 g (45.9 mmol) of sodium ethoxide in
10 mL of ethanol to prepare the sodium ethoxide solution.[5]
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e Reaction Setup: In a separate flask, dissolve 7.0 g (30.6 mmol) of N-(2-nitro-4-methyl-5-
chlorophenyl)acetamide in 10 mL of ethanol.[5]

» Reaction Execution: Slowly add the sodium ethoxide solution to the solution of N-(2-nitro-4-
methyl-5-chlorophenyl)acetamide at room temperature with continuous stirring.[5]

o Reaction Time: Continue stirring the reaction mixture for 1 hour.[5]

o Precipitation: After 1 hour, pour the reaction mixture into 100 mL of water to precipitate the
product.[5]

« Filtration and Washing: Collect the precipitate by filtration. Wash the collected solid first with
a 1:3 mixture of isopropanol and n-hexane (10 mL), followed by a wash with n-hexane (10
mL).[5]

e Product Isolation: The resulting solid is 5-Chloro-4-methyl-2-nitroaniline.
Yield and Characterization:
e Yield: 5.71 g (85% yield)[5]

e Mass Spectrometry (MS): m/z of 187.0 (M + 1)[5]

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 5-Chloro-4-methyl-2-
nitroaniline.
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Synthesis of 5-Chloro-4-methyl-2-nitroaniline

Starting Materials

6-(2-nitr0-4-methyl-5-chlorophenyl)acetamida [Ethanol] [Sodium Ethoxide]
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5-Chloro-4-methyl-2-nitroaniline

Click to download full resolution via product page

Synthesis workflow for 5-Chloro-4-methyl-2-nitroaniline.
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Applications in Research and Development

5-Chloro-4-methyl-2-nitroaniline serves as a crucial intermediate in organic synthesis.[6] Its
structural features make it a versatile precursor for various chemical transformations, including
electrophilic substitution reactions.[6]

While specific drug products derived directly from this isomer are not extensively documented,
it is utilized as a building block in the synthesis of:

e Pharmaceuticals: The compound's structure is a valuable scaffold for creating more complex
molecules, potentially for treating bacterial infections.[6]

e Agrochemicals: It is employed in the production of pesticides and herbicides.[6]

It is important to note that many detailed applications found in the literature, such as in the
synthesis of certain dyes and specific pharmaceutical agents like Albendazole, pertain to its
isomer, 5-Chloro-2-nitroaniline (CAS 1635-61-6). Researchers should therefore exercise
caution and verify the specific isomer used in cited studies.

Data Summary

The following table summarizes the key quantitative data available for 5-Chloro-4-methyl-2-

nitroaniline.
Parameter Value Reference
Purity 99% [2]
Synthetic Yield 85% [5]
Mass Spec (M+1) 187.0 m/z [5]
Conclusion

5-Chloro-4-methyl-2-nitroaniline is a valuable chemical intermediate with established
synthetic protocols. While its direct applications in end-products are not as widely reported as
its isomers, its unique structure provides a solid foundation for the development of novel
compounds in the pharmaceutical and agrochemical sectors. Further research into the
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biological activities of its derivatives could open new avenues for drug discovery and
development. Professionals in the field are encouraged to consider this compound as a
versatile building block in their synthetic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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